
Essential Safety and Handling Protocols for
Citalopram Oxalate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Citalopram oxalate

Cat. No.: B15125297 Get Quote

This guide provides crucial safety and logistical information for laboratory professionals

handling Citalopram oxalate. The following procedural guidance outlines personal protective

equipment (PPE) requirements, operational plans for handling and storage, and protocols for

spills and disposal to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Citalopram oxalate is considered a hazardous substance.[1] It is harmful if swallowed or in

contact with skin, causes skin and serious eye irritation, and may cause respiratory irritation.[2]

[3] It is also very toxic to aquatic life with long-lasting effects.[1][4] Therefore, strict adherence

to PPE protocols is mandatory.

The following table summarizes the required personal protective equipment when handling

Citalopram oxalate, particularly when exposure to the powder may occur.
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Protection Type Equipment Specification Purpose & Notes

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[2][5][6]

Skin Protection
Impervious gloves (e.g., nitrile

rubber) and protective clothing.

Choose body protection

appropriate for the

concentration and amount of

the substance at the

workplace.[2][5][6] Wash

hands thoroughly after

handling.[2][7]

Respiratory Protection
Required when dusts are

generated.

Use a NIOSH (US) or CEN

(EU) approved respirator.[2][5]

For nuisance-level dust, a type

N95 (US) or type P1 (EN 143)

dust mask can be used.[2] For

larger spills or insufficient

ventilation, a full-face air-

purifying respirator is

necessary.[8]

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is critical to minimize exposure and

environmental impact. The following workflow outlines the necessary steps for safe

management of Citalopram oxalate in a laboratory setting.
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Preparation & Handling

Storage Spill & Emergency Response

Disposal

1. Conduct
Risk Assessment

2. Don Correct PPE
(Gloves, Goggles, Lab Coat)

Identify Hazards

3. Prepare Work Area
(Well-ventilated, Fume Hood)

Set Up Controls

4. Handle Substance
(Avoid Dust, No Eating/Drinking)

Begin Work

5. Store Securely
(Cool, Dry, Tightly Sealed,

Original Container)

Post-Handling

6. Manage Spills
(Contain, Use Dry Cleanup,

Wear Full PPE)

If Spill Occurs

8. Dispose of Waste
(As Hazardous Waste via

Licensed Company)

Dispose Unused Material

For Re-use

Collect Waste

7. First Aid
(Rinse Skin/Eyes, Move to Fresh Air)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Citalopram oxalate.
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Procedural Guidance: Step-by-Step
Engineering Controls: Always use Citalopram oxalate in a well-ventilated area.[1] For

procedures that may generate dust, use a chemical fume hood.[5]

Safe Handling Practices: Avoid all personal contact, including the inhalation of dust.[1] Do

not eat, drink, or smoke in areas where the chemical is handled.[2][4] Wash hands and face

thoroughly after working with the substance.[5][7]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated place.[2]

[7] The recommended storage temperature is between 2 - 8 °C.[2] Avoid reaction with

oxidizing agents.[1]

Minor Spills:

Ensure proper PPE is worn (gloves, safety glasses, dust respirator).[1]

Contain the spillage to prevent it from entering drains or water courses.[1]

Use dry clean-up procedures; sweep or shovel the material into a suitable, closed

container for disposal.[1][2] Avoid generating dust during this process.[1][2]

Major Spills:

Alert personnel in the area and advise them of the hazard.[1]

Evacuate the area if necessary.

Control personal contact by wearing appropriate protective clothing.[1]

Prevent the spillage from entering drains or waterways by any means available.[1]

Clean up the spill as described for minor spills, ensuring proper containment and disposal.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek medical attention.[2][7]
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Skin Contact: Immediately wash the affected skin with soap and plenty of water.[2][7]

Remove contaminated clothing.[7] Get medical attention if irritation persists.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible.[2][7]

Ingestion: Rinse the mouth with water.[2] Do not induce vomiting.[7] Never give anything by

mouth to an unconscious person and seek immediate medical attention.[2][7]

Waste Classification: Citalopram oxalate and its container must be disposed of as

hazardous waste.[1]

Disposal Method: Disposal must be in accordance with all applicable federal, state, and local

environmental regulations.[7] Offer surplus and non-recyclable solutions to a licensed

disposal company.[2] Incineration in a licensed facility, after mixing with a suitable

combustible material, is a recommended method.[1][7]

Container Disposal: Do not reuse empty containers. Decontaminate them before disposal

and observe all label safeguards until the containers are cleaned or destroyed.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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